Cas no 844439-07-2 (3-(1H-1,2,4-triazol-3-yl)propanoic acid)

• Product Name: 3-(1H-1,2,4-triazol-3-yl)propanoic acid
• CAS No: 844439-07-2
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 3214338
• PubChem ID: 57708787
• Update Time: 2025-08-03

3-(1H-1,2,4-triazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-TRIAZOLE-3-PROPANOIC ACID
• 3-(2H-[1,2,4]Triazol-3-yl)-propionic acid
• 1H-1,2,4-Triazole-5-propanoic acid
• 3-(1H-1,2,4-triazol-3-yl)propanoic acid
• 3-(1H-1,2,4-triazol-5-yl)propanoic acid
• 851-171-0
• AKOS016000088
• SCHEMBL689490
• SIEANLUVCPATRT-UHFFFAOYSA-N
• UIB43907
• EN300-101197
• DB-391033
• 3-(4H-1,2,4-triazol-3-yl)propanoic acid
• SCHEMBL12050710
• 3-(1H-1,2,4-triazol-3-yl)propanoicacid
• CS-0229822
• Z1350606441
• AKOS016042558
• 844439-07-2
• AKOS010618187

• Inchi： 1S/C5H7N3O2/c9-5(10)2-1-4-6-3-7-8-4/h3H,1-2H2,(H,9,10)(H,6,7,8)
• InChI Key： SIEANLUVCPATRT-UHFFFAOYSA-N
• SMILES： N1C(CCC(O)=O)=NC=N1

Computed Properties

• Exact Mass: 141.053826475Da
• Monoisotopic Mass: 141.053826475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3-(1H-1,2,4-triazol-3-yl)propanoic acid

Comprehensive Overview of 3-(1H-1,2,4-Triazol-3-yl)propanoic Acid (CAS No. 844439-07-2)

3-(1H-1,2,4-Triazol-3-yl)propanoic Acid (CAS No. 844439-07-2) is a heterocyclic organic compound featuring a 1,2,4-triazole ring linked to a propanoic acid moiety. This unique structure endows it with versatile chemical properties, making it a valuable intermediate in pharmaceutical, agrochemical, and material science research. The compound's molecular formula is C₅H₇N₃O₂, and its molecular weight is 141.13 g/mol. Researchers often explore its synthetic applications due to its ability to act as a building block for more complex molecules.

In recent years, the demand for triazole derivatives like 3-(1H-1,2,4-Triazol-3-yl)propanoic Acid has surged, driven by their role in developing antifungal agents, anticancer drugs, and corrosion inhibitors. A trending topic in scientific forums is the compound's potential in green chemistry, where its biodegradable nature and low toxicity align with sustainable development goals. Users frequently search for "synthesis methods for 844439-07-2" or "applications of triazole carboxylic acids," reflecting growing interest in its practical uses.

The physicochemical properties of 3-(1H-1,2,4-Triazol-3-yl)propanoic Acid include a melting point range of 210–215°C and moderate solubility in polar solvents like water and ethanol. Its pKa value (approximately 4.5) indicates weak acidity, which is critical for its reactivity in amide coupling reactions or esterification. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and structure.

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In conclusion, 3-(1H-1,2,4-Triazol-3-yl)propanoic Acid (CAS No. 844439-07-2) is a multifaceted compound with expanding applications across industries. Its structural versatility, combined with increasing research into bioactive molecules, ensures its prominence in modern chemistry. For researchers seeking high-purity samples or custom synthesis, understanding its properties and market trends is crucial for informed decision-making.